Cas no 1351612-82-2 (5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride
• CAS No: 1351612-82-2
• MF: C₁₄H₁₇ClN₄O₂S
• MW: 340.828380346298
• MDL: MFCD16653417
• CID: 4586566
• PubChem ID: 71779236
• Update Time: 2025-05-19

5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Benzodioxol-5-yl)-2-piperazin-1-yl-6H-1,3,4-thiadiazine dihydrochloride
• 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride

• MDL： MFCD16653417
• Inchi： 1S/C14H16N4O2S.ClH/c1-2-12-13(20-9-19-12)7-10(1)11-8-21-14(17-16-11)18-5-3-15-4-6-18;/h1-2,7,15H,3-6,8-9H2;1H
• InChI Key： JDVLXKLESIEOTO-UHFFFAOYSA-N
• SMILES： C1(C2=NN=C(N3CCNCC3)SC2)=CC=C2OCOC2=C1.Cl

Additional information on 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride

Introduction to 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride (CAS No. 1351612-82-2)

5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1351612-82-2, belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activity and structural complexity. The presence of multiple functional groups, including a benzodioxole moiety and a piperazine ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The benzodioxole scaffold is well-known for its role in various pharmacological applications. It is commonly found in compounds with antidepressant, anxiolytic, and antipsychotic properties. The structural features of the benzodioxole ring contribute to its ability to interact with specific biological targets, making it a valuable component in the design of novel therapeutic agents. In contrast, the piperazine group is frequently incorporated into drug molecules due to its ability to enhance solubility and bioavailability while also contributing to receptor binding affinity.

The thiadiazine core in this compound adds another layer of complexity and potential functionality. Thiadiazines are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of this heterocycle into the molecular structure of 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride suggests that it may exhibit multiple modes of action simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies have shown that the benzodioxole-piperazine-thiadiazine triad can form stable complexes with enzymes and receptors involved in neurological disorders. This has opened up new avenues for investigating potential treatments for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better absorption rates when administered orally or intravenously, thereby increasing the bioavailability and therapeutic efficacy of the drug. This aspect makes 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride an attractive candidate for further preclinical and clinical investigations.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may possess inhibitory activity against certain enzymes implicated in neurotransmitter metabolism. For instance, preliminary data indicates that it could interfere with the activity of monoamine oxidase (MAO), an enzyme crucial for regulating levels of serotonin and dopamine. By modulating MAO activity, this compound may offer a novel mechanism for treating mood disorders.

Additionally, the structural features of 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride suggest potential interactions with other neurotransmitter systems. The piperazine moiety is known to interact with serotonin receptors (5-HT receptors), which play a pivotal role in mood regulation. By targeting these receptors directly or indirectly through downstream effects on neurotransmitter levels, this compound could provide a multifaceted approach to managing psychiatric conditions.

The benzodioxole ring also contributes to the compound's potential as a therapeutic agent by its ability to cross the blood-brain barrier (BBB). This property is essential for drugs intended to act on central nervous system (CNS) targets. Efficient BBB penetration increases the likelihood that the compound will reach its intended biological site of action at effective concentrations.

Current research is focusing on optimizing synthetic routes to produce high-purity batches of 5-(2H-1,3-benzodioxol-5-yl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine dihydrochloride for further testing. Advances in synthetic methodologies have allowed chemists to streamline production processes while maintaining high yields and purity standards. These improvements are crucial for advancing from preclinical studies to clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the pace at which new compounds like this one are being evaluated. Predictive models can identify potential lead compounds based on their structural features and predicted biological activity. This high-throughput screening approach has been instrumental in identifying promising candidates for further investigation.

Future studies will likely explore the pharmacokinetic properties of 5-(2H-1,3-benzodioxol-5-ylyl)-2-(piperazi n -1 -yl)-6H - 1 , 3 , 4 - thiadiazine dihydrochloride, including its metabolic pathways and excretion rates. Understanding these parameters is essential for determining appropriate dosing regimens and assessing potential side effects. Additionally, animal models will be employed to evaluate the safety profile and efficacy of this compound before human trials can commence.

The combination of structural diversity provided by the benzodioxole-piperazine-thiadiazine motif with favorable physicochemical properties makes 5-(2H - 1 , 3 - benz odioxol - 5 - yl ) - 2 - ( piper azin - 1 - y l ) - 6 H - 1 , 3 , 4 - thi adia z ine di hydroch lor ide (CAS No. 1351612 - 82 - 2) a compelling subject for further research in medicinal chemistry. As our understanding of neurological disorders continues to evolve， compounds like this one hold promise as potential treatments for conditions that currently lack effective therapeutic options.